3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-[(4-phenylmethoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C17H17NO4/c19-16(20)10-11-18-17(21)14-6-8-15(9-7-14)22-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,21)(H,19,20)
• InChI Key: DDSYGCYAHZKUIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NCCC(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid, also known as PBA, is a synthetic compound that has shown potential in various scientific research applications. PBA is a member of the class of benzamides and has been used in the study of protein misfolding and aggregation diseases, such as cystic fibrosis and Alzheimer's disease.

Mechanism of Action

3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid works by binding to the hydrophobic regions of misfolded proteins, stabilizing their structure and promoting their proper folding and trafficking. 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has also been shown to activate the unfolded protein response (UPR) pathway, which is responsible for regulating cellular stress and promoting protein folding.
Biochemical and Physiological Effects:
3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been shown to have a range of biochemical and physiological effects. In cells, 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been shown to improve the folding and trafficking of misfolded proteins, leading to improved cellular function. 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has also been shown to reduce the accumulation of beta-amyloid protein in the brain, which is associated with Alzheimer's disease. In addition, 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid in lab experiments is its ability to improve the folding and trafficking of misfolded proteins, which can be useful in the study of protein misfolding and aggregation diseases. 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid is also relatively easy to synthesize and purify, making it readily available for use in lab experiments. One limitation of using 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid is its potential toxicity at high concentrations, which can affect the viability of cells.

Future Directions

There are several future directions for the study of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid. One direction is the development of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid-based therapies for the treatment of protein misfolding and aggregation diseases. Another direction is the study of the effects of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid on other cellular pathways, such as autophagy and apoptosis. In addition, the development of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid derivatives with improved efficacy and reduced toxicity is an area of ongoing research. Finally, the use of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid in combination with other compounds, such as chaperones and proteasome inhibitors, is an area of potential future research.

Synthesis Methods

The synthesis of 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid involves the reaction of 4-phenylmethoxybenzoyl chloride with L-alanine in the presence of a base such as triethylamine. The resulting compound is then purified through recrystallization.

Scientific Research Applications

3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been used in various scientific research applications, particularly in the study of protein misfolding and aggregation diseases. 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been shown to improve the folding and trafficking of misfolded proteins in cells, leading to improved cellular function. In addition, 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has been used in the study of cystic fibrosis, where it has been shown to correct the folding and trafficking of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. 3-[(4-Phenylmethoxybenzoyl)amino]propanoic acid has also been used in the study of Alzheimer's disease, where it has been shown to reduce the accumulation of beta-amyloid protein in the brain.